Cas no 5454-03-5 (3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)

3-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one is a bicyclic organic compound featuring a hydroxyl group at the 3-position and a ketone functionality within a seven-membered ring fused to a benzene moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex polycyclic frameworks. The compound’s rigid yet flexible scaffold allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its balanced lipophilicity and hydrogen-bonding capacity enhance its utility in medicinal chemistry for drug discovery. The ketone and hydroxyl groups provide handles for further derivatization, facilitating diverse synthetic transformations.

3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one structure

5454-03-5 structure

Product Name:3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one

CAS No:5454-03-5

MF:C₁₁H₁₂O₂

MW:176.211783409119

MDL:MFCD24689416

CID:941849

PubChem ID:229507

Update Time:2025-10-28

3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties

Names and Identifiers

- 3-hydroxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- 3-hydroxy-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one; NSC23239; 3-hydroxy-6,7,8,9-tetrahydro-5H-benzo(a)cyclohepten-5-one; 3-Hydroxy-benzosuberan-on-(5); 2-hydroxy-6,7,8,9-Tetrahydro-5H-benzocyclohepten-9-one; AR-1F3664; SureCN5145478; 3-hydroxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene; CTK5A1538; 3-hydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one; AC1L5HG7; AG-J-14541; AC1Q6JNW;
- 3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one
- 3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
- NSC23239
- CS-0342432
- 2-hydroxy-6,7,8,9-Tetrahydro-5H-benzocyclohepten-9-one
- 3-hydroxy-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one
- DTXSID30281845
- SB37610
- 6,7,8,9-tetrahydro-3-hydroxy-5H-benzocyclohepten-5-one
- DB-129440
- Z1513599562
- HLXSWBJLBDPTAV-UHFFFAOYSA-N
- 5454-03-5
- SCHEMBL5145478
- NSC-23239
- AKOS027196658
- MFCD24689416
- EN300-125641
- 3-hydroxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene
- 3-hydroxy-6,7,8,9-tetrahydrobenzocyclohepten-5-one
- MDL： MFCD24689416
- Inchi： 1S/C11H12O2/c12-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7,12H,1-4H2
- InChI Key： HLXSWBJLBDPTAV-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C=CC=2CCCC1)O

Computed Properties

Exact Mass: 176.08376
Monoisotopic Mass: 176.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.183
Boiling Point: 356.1°C at 760 mmHg
Flash Point: 151.8°C
Refractive Index: 1.581
PSA: 37.3
LogP: 2.30130

3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D967068-100mg	3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	5454-03-5	95%	100mg	$215	2024-07-28
eNovation Chemicals LLC	D967068-250mg	3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	5454-03-5	95%	250mg	$285	2024-07-28
eNovation Chemicals LLC	D967068-500mg	3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	5454-03-5	95%	500mg	$455	2024-07-28
eNovation Chemicals LLC	D967068-1g	3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	5454-03-5	95%	1g	$780	2024-07-28
eNovation Chemicals LLC	D967068-5g	3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	5454-03-5	95%	5g	$3100	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0638-1g	3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	5454-03-5	97%	1g	4562.47CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0638-5g	3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one	5454-03-5	97%	5g	13314.27CNY	2021-05-08
Enamine	EN300-125641-0.05g	3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	5454-03-5	95.0%	0.05g	$160.0	2025-03-21
Enamine	EN300-125641-0.1g	3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	5454-03-5	95.0%	0.1g	$238.0	2025-03-21
Enamine	EN300-125641-0.25g	3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	5454-03-5	95.0%	0.25g	$339.0	2025-03-21